Cas no 1067-33-0 (Dibutyltin Diacetate)

• Product name: Dibutyltin Diacetate
• CAS No: 1067-33-0
• MF: C₁₂H₂₄O₄SN
• MW: 351.02
• MDL: MFCD00008697
• CID: 40608
• PubChem ID: 24857495

Dibutyltin Diacetate Chemical and Physical Properties

Names and Identifiers

• Dibutyl tin diacetate
• Ba 2726
• bis(acetyloxy)dibutyl-stannan
• Bis(acetyloxy)dibutylstannane
• bis(acetyloxy)dibutyl-Stannane
• Diacetoxybutyltin
• Diacetoxydibutlyltin
• diacetoxydibutyl-stannan
• Di-n-butyltin diacetate
• Dibutylstannanediyl diacetate
• Dibutyltindiacetate(Technical)
• DI-n-BUTYLDIACETOXYTIN, tech-95
• diacetoxydibutylstannane
• dibutylin diacetate
• Dibutyltin diacetate, pract.
• Fomrez sul-3
• Metacure T-1
• Syl-off-23A
• Dibutyltindiacetate (6CI)
• Stannane, bis(acetyloxy)dibutyl- (9CI)
• Stannane,diacetoxydibutyl- (8CI)
• Diacetoxydibutyltin
• Dibutyldiacetoxytin
• Dibutyltin acetate
• Fascat 4200
• Fomrez SUL 3
• Metacure T 1
• NSC 8786
• Neostann U 200
• S-Cat 8
• S-Cat 8F
• Syl-off 23A
• T 1
• T 1 (catalyst)
• TK 14
• Tegokat 233
• U 200
• NCI-C02028
• Ti(catalyst)
• ba2726
• fomrezsul-3
• t1(catalyst)
• Dibutyltin Diacetate

• MDL： MFCD00008697
• Inchi： 1S/2C4H9.2C2H4O2.Sn/c2*1-3-4-2;2*1-2(3)4;/h2*1,3-4H2,2H3;2*1H3,(H,3,4);/q;;;;+2/p-2
• InChI Key： JJLKTTCRRLHVGL-UHFFFAOYSA-L
• SMILES： [CH2]CCC.[CH2]CCC.CC(=O)[O-].CC(=O)[O-].[Sn+2]

Computed Properties

• Exact Mass: 352.07000
• Monoisotopic Mass: 352.069656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined.
• Density: 1.32 g/mL at 25 °C(lit.)
• Melting Point: 7-10 °C (lit.)
• Boiling Point: 142-145 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 302 ° f
  Celsius: 150 ° c
  
• Refractive Index: n20/D 1.471(lit.)
• Solubility: 0.006g/l
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 3.15500
• Vapor Pressure: 1.3 mmHg ( 25 °C)
• Solubility: Insoluble in water

Dibutyltin Diacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H317-H341-H360-H370-H372-H410
• Warning Statement： P201-P260-P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 60-61-34-43-48/25-50/53-68
• Safety Instruction： S26-S36/37/39-S45-S37/39-S28A
• RTECS：WH6880000
• Hazardous Material Identification：
• PackingGroup：II
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Do not store in metal containers. Avoid moisture. Avoid light.
• Risk Phrases：R25; R36/38
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1

Dibutyltin Diacetate Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2915299090

  Overview:

  HS: 2915299090 Other acetate Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) VAT:17.0% MFN tariff:5.5% general tariff:50.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915299090 salts of acetic acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:50.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Dibutyltin Diacetate

Dibutyltin Diacetate (CAS No. 1067-33-0): An Overview of Properties, Applications, and Recent Research

Dibutyltin Diacetate (DBTDA), with the CAS number 1067-33-0, is a versatile organotin compound that has found extensive applications in various fields, including catalysis, polymer chemistry, and materials science. This compound is characterized by its unique chemical structure, which consists of a tin atom bonded to two butyl groups and two acetate groups. The combination of these functional groups imparts DBTDA with a range of valuable properties, making it an essential reagent in numerous industrial processes.

The chemical formula of Dibutyltin Diacetate is C₁₂H₂₂O₄Sn. It is a colorless to pale yellow liquid with a molecular weight of approximately 329.18 g/mol. DBTDA is known for its stability under a wide range of conditions and its ability to form stable complexes with various ligands. These properties make it an excellent catalyst in a variety of chemical reactions, particularly in the synthesis of polymers and organic compounds.

In the field of polymer chemistry, Dibutyltin Diacetate is widely used as a catalyst in the synthesis of polyurethanes, polyesters, and other polymer materials. Its catalytic activity is attributed to its ability to facilitate the formation of ester and urethane linkages, which are crucial for the polymerization process. Recent research has shown that DBTDA can significantly enhance the rate and efficiency of these reactions, leading to improved product yields and reduced reaction times.

Beyond its role as a catalyst, Dibutyltin Diacetate has also been explored for its potential applications in materials science. Studies have demonstrated that DBTDA can be used to modify the surface properties of various materials, such as polymers and ceramics. For example, when used as a surface modifier, DBTDA can improve the adhesion properties of coatings and enhance the mechanical strength of composite materials. These applications have significant implications for industries such as automotive, aerospace, and electronics.

The environmental impact of organotin compounds has been a subject of extensive research in recent years. While concerns have been raised about the potential toxicity and environmental persistence of some organotin compounds, studies on Dibutyltin Diacetate have shown that it can be used safely when proper handling and disposal protocols are followed. Research has also focused on developing more environmentally friendly alternatives to traditional organotin compounds, but DBTDA continues to be valued for its unique properties and wide-ranging applications.

In the pharmaceutical industry, Dibutyltin Diacetate has been investigated for its potential use in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for developing targeted drug delivery vehicles. Recent studies have explored the use of DBTDA in the encapsulation and controlled release of therapeutic agents, which could lead to more effective treatments for various diseases.

The safety profile of Dibutyltin Diacetate is an important consideration in its use across different industries. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure and ensure safe disposal. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established guidelines for waste management.

In conclusion, Dibutyltin Diacetate (CAS No. 1067-33-0) is a multifunctional organotin compound with a wide range of applications in catalysis, polymer chemistry, materials science, and pharmaceuticals. Its unique chemical structure and properties make it an invaluable reagent in numerous industrial processes. Ongoing research continues to explore new applications and improve our understanding of its behavior in different environments. As the demand for advanced materials and efficient catalytic processes grows, DBTDA is likely to remain an important compound in the chemical industry.